![molecular formula C7H9NO B593505 1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI) CAS No. 131393-99-2](/img/no-structure.png)
1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)
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Description
“1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)” is a chemical compound with the molecular formula C7H9NO . It is a white to yellow to brown or gray solid .
Molecular Structure Analysis
The molecular structure of “1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)” can be represented by the InChI code: 1S/C7H9NO/c1-5-6(2)7(4-9)8-3-5/h3-4,8H,1-2H3 . The molecular weight of this compound is 123.15 .Physical And Chemical Properties Analysis
“1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)” is a white to yellow to brown or gray solid . The molecular weight of this compound is 123.15 .Safety And Hazards
The safety information available indicates that “1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI)” may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . The recommended safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
CAS RN |
131393-99-2 |
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Product Name |
1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI) |
Molecular Formula |
C7H9NO |
Molecular Weight |
123.155 |
IUPAC Name |
1,5-dimethylpyrrole-3-carbaldehyde |
InChI |
InChI=1S/C7H9NO/c1-6-3-7(5-9)4-8(6)2/h3-5H,1-2H3 |
InChI Key |
ABWWGNMNVQFPPX-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CN1C)C=O |
synonyms |
1H-Pyrrole-3-carboxaldehyde,1,5-dimethyl-(9CI) |
Origin of Product |
United States |
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